Sanguinarine sulfate

Description

Sanguinarine sulfate is a quaternary benzophenanthridine alkaloid derived from plants like Sanguinaria canadensis (bloodroot), Chelidonium majus, and Macleaya cordata . Industrial production of sanguinarine sulfate typically involves extraction from these plant sources. Sanguinarine sulfate has been studied for its various biological activities, including antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. Research indicates that it can enhance the effectiveness of aminoglycoside antibiotics against multi-drug resistant Gram-negative bacteria such as E. coli, Acinetobacter baumannii, and Klebsiella pneumoniae. It has also demonstrated antiproliferative effects on cancer cell lines, including prostate, breast, and colorectal cancers. Furthermore, sanguinarine sulfate can inhibit pro-inflammatory cytokines and modulate inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Sanguinarine sulfate exerts its effects through multiple molecular targets and pathways. For instance, it disrupts cell signaling pathways such as BCL-2, MAPKs, Akt, and NF-κB, leading to apoptosis and inhibition of tumor metastasis. In terms of antimicrobial activity, it targets the Na+/K±ATPase transmembrane protein, disrupting cellular ion balance and leading to cell death. As for anti-inflammatory activity, it modulates nuclear factor-κB and other inflammatory pathways. However, it is important to note that sanguinarine is a toxin that kills animal cells through its action on the Na+/K+-ATPase transmembrane protein . In addition, the FDA has banned Sanguinarine .

Sanguinarine sulfate is part of a group of quaternary benzophenanthridine alkaloids, which also includes compounds such as chelerythrine, sanguirubine, and chelirubine. Chelerythrine is known for its potent protein kinase C inhibition. Sanguirubine and chelirubine are less abundant but exhibit similar cytotoxic activities. Sanguinarine sulfate stands out due to its broad spectrum of biological activities and its potential for therapeutic applications in various fields. Its molecular formula is C20H15NO8S and its molecular weight is 429.4 g/mol .

• CAS No.: 8006-58-4
• Product Name: Sanguinarine sulfate
• Molecular Formula: C20H15NO8S
• Molecular Weight: 429.4 g/mol
• IUPAC Name: hydrogen sulfate;24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene
• Standard InChI: InChI=1S/C20H14NO4.H2O4S/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21;1-5(2,3)4/h2-8H,9-10H2,1H3;(H2,1,2,3,4)/q+1;/p-1
• Standard InChIKey: VDZBWCCJLPCEQQ-UHFFFAOYSA-M
• SMILES: C[N+]1=C2C(=C3C=CC4=C(C3=C1)OCO4)C=CC5=CC6=C(C=C52)OCO6.OS(=O)(=O)[O-]
• Canonical SMILES: C[N+]1=C2C(=C3C=CC4=C(C3=C1)OCO4)C=CC5=CC6=C(C=C52)OCO6.OS(=O)(=O)[O-]
• Appearance: Orange red powder
• Purity: 90 %
• Synonyms: 3-Methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, sulfate
• Reference: - 1.National Academy of Sciences, National Research Council, Chemical-Biological Coordination Center, Review. (Washington, DC). Vol. 5, p. 39,(1953). - 2.Biochemical Pharmacology. (Pergamon Press Inc., Maxwell House, Fairview Park, Elmsford, NY 10523) V.1 -1958- Vol. 34, p. 321, (1985).
• PubChem Compound: 13394149
• Last Modified: Feb 18 2024